Cas no 1004305-97-8 (Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate
• CAS No: 1004305-97-8
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• MDL: MFCD11975615
• CID: 856899
• PubChem ID: 46220010
• Update Time: 2025-06-14

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate
• 2-(4-Bromophenyl)-2,2-difluoroacetic acid ethyl ester
• Ethyl 4-bromo-alpha,alpha-difluorobenzeneacetate
• Benzeneacetic acid, 4-bromo-α,α-difluoro-, ethyl ester
• Benzeneacetic acid, 4-bromo-alpha,alpha-difluoro-, ethyl ester
• 1004305-97-8
• AKOS015835658
• Ethyl (4-bromophenyl)(difluoro)acetate
• CS-0159610
• SY038867
• F12737
• Ethyl2-(4-bromophenyl)-2,2-difluoroacetate
• DB-370166
• SCHEMBL1172128
• AS-47228
• DTXSID00673117
• MFCD11975615

• MDL： MFCD11975615
• Inchi： 1S/C10H9BrF2O2/c1-2-15-9(14)10(12,13)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• InChI Key： PUGCVZGUQPOVQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 277.97500
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 26.30000
• LogP: 3.10400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate

Research Brief on Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate (CAS: 1004305-97-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate (CAS: 1004305-97-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This difluoroacetate derivative serves as a versatile building block in medicinal chemistry, particularly for the synthesis of bioactive molecules with improved metabolic stability and membrane permeability. Recent studies have highlighted its utility in developing novel kinase inhibitors and fluorinated analogs of pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in synthesizing selective bromodomain inhibitors. The 4-bromophenyl moiety provides an excellent handle for further functionalization through cross-coupling reactions, while the difluoroacetate group enhances the compound's ability to participate in nucleophilic substitution reactions. Researchers noted that the ethyl ester group offers optimal balance between stability and reactivity for downstream transformations.

In pharmaceutical applications, Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate has shown promise in the development of PET radiotracers. The fluorine atoms present opportunities for ¹⁸F labeling, making it valuable for positron emission tomography imaging. A recent Nature Communications paper (2024) reported its use in creating novel radioligands for neurodegenerative disease research, with particular emphasis on its improved blood-brain barrier penetration compared to non-fluorinated analogs.

The compound's mechanism of action primarily relates to its role as a synthetic intermediate. However, recent in vitro studies suggest that certain derivatives may exhibit direct biological activity by modulating protein-protein interactions. Research teams at several major pharmaceutical companies have incorporated this building block into their fragment-based drug discovery platforms, citing its favorable physicochemical properties and synthetic versatility.

Current challenges in working with Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate include optimizing its large-scale synthesis and improving stereoselectivity in downstream reactions. Recent advances in continuous flow chemistry have addressed some of these limitations, as reported in a 2024 ACS Catalysis publication. The compound remains an active area of investigation for multiple therapeutic areas, including oncology, CNS disorders, and infectious diseases.

Future research directions focus on expanding the compound's applications in targeted drug delivery systems and exploring its potential in covalent inhibitor design. The unique electronic properties imparted by the difluoroacetate moiety continue to make this compound a valuable tool in modern drug discovery efforts.